Cas no 2034406-70-5 (N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-3-(1H-pyrazol-1-yl)benzamide)

• Product Name: N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-3-(1H-pyrazol-1-yl)benzamide
• CAS No: 2034406-70-5
• MF: C₂₁H₂₁F₃N₆O
• MW: 430.426254034042
• CID: 5349483
• Update Time: 2025-06-14

N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-3-(1H-pyrazol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)-3-(1H-pyrazol-1-yl)benzamide
• N-[1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]-3-pyrazol-1-ylbenzamide
• N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-3-(1H-pyrazol-1-yl)benzamide

• Inchi： 1S/C21H21F3N6O/c1-14-26-18(21(22,23)24)13-19(27-14)29-10-6-16(7-11-29)28-20(31)15-4-2-5-17(12-15)30-9-3-8-25-30/h2-5,8-9,12-13,16H,6-7,10-11H2,1H3,(H,28,31)
• InChI Key： SABMCMNGKHHYFB-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=NC(C)=N1)N1CCC(CC1)NC(C1C=CC=C(C=1)N1C=CC=N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 612
• XLogP3: 3.5
• Topological Polar Surface Area: 75.9

Additional information on N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-3-(1H-pyrazol-1-yl)benzamide

Comprehensive Overview of N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-3-(1H-pyrazol-1-yl)benzamide (CAS No. 2034406-70-5)

The compound N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-3-(1H-pyrazol-1-yl)benzamide (CAS No. 2034406-70-5) is a highly specialized pyrimidine and piperidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl group and a pyrazole moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly focusing on its structure-activity relationship (SAR) to explore its efficacy in modulating biological targets.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of the trifluoromethyl group in 2034406-70-5 aligns with this trend, making it a candidate for kinase inhibition studies. Additionally, the pyrazole ring is known for its role in hydrogen bonding and π-stacking interactions, which are critical for protein-ligand binding. These properties have sparked interest in its potential applications for central nervous system (CNS) disorders and inflammatory diseases.

The synthesis of N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-3-(1H-pyrazol-1-yl)benzamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its CAS No. 2034406-70-5 serves as a unique identifier in chemical databases, facilitating global research collaboration. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity.

From an industrial perspective, this compound is being explored for its role in crop protection and pest management. The pyrimidine core is a common scaffold in agrochemicals, and the trifluoromethyl group enhances its lipophilicity, improving membrane permeability. This dual functionality positions 2034406-70-5 as a promising candidate for next-generation herbicides and fungicides.

Environmental and toxicological studies are also underway to evaluate the safety profile of N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-3-(1H-pyrazol-1-yl)benzamide. Regulatory compliance, including REACH and FDA guidelines, is a critical consideration for its commercial development. Researchers are leveraging computational chemistry tools to predict its ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties, reducing the need for extensive animal testing.

In conclusion, CAS No. 2034406-70-5 represents a versatile compound with broad applications in drug discovery, agrochemical innovation, and material science. Its structural complexity and functional diversity make it a valuable asset for scientific advancement. As research progresses, this compound may unlock new therapeutic and industrial possibilities, addressing some of the most pressing challenges in modern science.